Heptadecanoic Acid
Heptadecanoic Acid
Heptadecanoic acid is a C17 saturated fatty acid and trace component of fats in ruminants. It has a role as a mammalian metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a margarate.
Margaric acid, also known as 17:0 or heptadecoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Margaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Margaric acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been primarily detected in feces, saliva, blood, and urine. Within the cell, margaric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Margaric acid exists in all eukaryotes, ranging from yeast to humans. Margaric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyheptadecanoic acid, (16R)-16-hydroxymargaric acid, and cholesteryl heptadecanoate.
Margaric acid, also known as 17:0 or heptadecoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Margaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Margaric acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been primarily detected in feces, saliva, blood, and urine. Within the cell, margaric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Margaric acid exists in all eukaryotes, ranging from yeast to humans. Margaric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyheptadecanoic acid, (16R)-16-hydroxymargaric acid, and cholesteryl heptadecanoate.
Brand Name:
Vulcanchem
CAS No.:
506-12-7
VCID:
VC0114752
InChI:
InChI=1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C17H34O2
Molecular Weight:
270.5 g/mol
Heptadecanoic Acid
CAS No.: 506-12-7
Reference Standards
VCID: VC0114752
Molecular Formula: C17H34O2
Molecular Weight: 270.5 g/mol
| CAS No. | 506-12-7 |
|---|---|
| Product Name | Heptadecanoic Acid |
| Molecular Formula | C17H34O2 |
| Molecular Weight | 270.5 g/mol |
| IUPAC Name | heptadecanoic acid |
| Standard InChI | InChI=1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19) |
| Standard InChIKey | KEMQGTRYUADPNZ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCC(=O)O |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Boiling Point | 363.8 °C |
| Melting Point | 61.3 °C 61.3°C |
| Physical Description | OtherSolid, Liquid DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals OtherSolid Solid |
| Description | Heptadecanoic acid is a C17 saturated fatty acid and trace component of fats in ruminants. It has a role as a mammalian metabolite, a Daphnia magna metabolite and an algal metabolite. It is a long-chain fatty acid and a straight-chain saturated fatty acid. It is a conjugate acid of a margarate. Margaric acid, also known as 17:0 or heptadecoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Margaric acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Margaric acid has been found in human skeletal muscle, adipose tissue and prostate tissues, and has also been primarily detected in feces, saliva, blood, and urine. Within the cell, margaric acid is primarily located in the cytoplasm, membrane (predicted from logP) and adiposome. Margaric acid exists in all eukaryotes, ranging from yeast to humans. Margaric acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyheptadecanoic acid, (16R)-16-hydroxymargaric acid, and cholesteryl heptadecanoate. |
| Related CAS | 1002-82-0 (hydrochloride salt) 17378-36-8 (potassium salt) |
| Synonyms | heptadecanoic acid margaric acid margaric acid, 1-(11)C-labeled margaric acid, nickel (2+) salt margaric acid, potassium salt margaric acid, sodium salt omega I-123 heptadecanoic acid |
| Vapor Pressure | 6.23e-08 mmHg |
| Reference | 1. X. Persson et al. “Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS” Journal of Lipid Research, Vol.51(9) pp. 2761-2765, 20102. B. Vlaeminck et al. “Rumen odd and branched chain fatty acids in relation to in vitro rumen volatile fatty acid productions and dietary characteristics ofincubated substrates” Journal of Animal Physiology and Animal Nutrition, Vol. 88 pp. 401-411, 20043. H. Eltahlawy, J. Buckner, S. Foster “Evidence for two-step regulation of pheromone biosynthesis by the pheromone biosynthesis-activating neuropeptidein the moth Heliothis virescens” Arch Insect Biochem Physiol, Vol. 64(3) pp. 120-130, 2007 |
| PubChem Compound | 10465 |
| Last Modified | Nov 11 2021 |
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